Cas no 628-13-7 (Pyridine hydrochloride)

Pyridine hydrochloride Properties

Names and Identifiers

• Pyridine Hydrochloride
• PYRIDINE HCL
• PYRIDINIUM CHLORIDE
• PYRIDINIUM MONOCHLORIDE
• PYRIDINE HYDROCHLORIDE PYRIDINE HYDROCHLORIDE
• Pyridinium monohydrochloride
• Pyridine Hydrochlori
• Pyridinehydrochloride
• Pyridine, hydrochloride
• Pyridine, hydrochloride (1:1)
• Pyridine hydrochloride, 98%, pure
• pyridine-hcl
• pyridine.HCl
• pyridiniumchloride
• pyridine HCl salt
• 1U87419851
• pyrdine hydrochloride
• pyridine hyrochloride
• pyridine.hydrochloride
• piridine hydrochloride
• hydrochloride pyridine
• pyridine-hydrochloride
• PubChem18634
• pyridinium chloride salt
• C5H6ClN
• Pyridine (hydrochloride)
• pyridinehydrochloride sa
• +Expand

• MDL： MFCD00012802
• InChIKey： AOJFQRQNPXYVLM-UHFFFAOYSA-N
• Inchi： 1S/C5H5N.ClH/c1-2-4-6-5-3-1;/h1-5H;1H
• SMILES： Cl[H].N1C([H])=C([H])C([H])=C([H])C=1[H]
• BRN： 3615340

Computed Properties

• Exact Mass: 115.01900
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Rotatable Bond Count: 0
• Monoisotopic Mass: 79.042199
• Heavy Atom Count: 7
• Complexity: 30.9
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• Functional 3D Acceptor Count: 1
• Rotatable Bond Count: 0
• isomeric RMSD: 0.4
• CID conformational isomer Count: 1
• XLogP3: 0.7
• Functional 3D ring Count: 1
• Surface Charge: 0
• Topological Polar Surface Area: 12.9

Experimental Properties

• LogP: 1.88360
• PSA: 12.89000
• Refractive Index: 1.5304 (estimate)
• Water Partition Coefficient: 85 g/100 mL
• Boiling Point: 222-224 °C(lit.)
• Melting Point: 145-147 °C (lit.)
• Flash Point: 222-224℃
• Solubility: ethanol: soluble50mg/mL, clear, colorless to light yellow
• Color/Form: White crystals
• Solubility: Soluble in water, ethanol and chloroform, insoluble in ether
• Sensitiveness: Hygroscopic
• Density: 1.1182 (rough estimate)

Pyridine hydrochloride Security Information

• Symbol: GHS07
• RTECS：UT4375000
• WGK Germany：3
• Safety Instruction： S26-S36-S37/39
• Risk Phrases：R22; R36/37/38
• Dangerous goods sign： Xn Xi
• Hazardous Material transportation number：NONH for all modes of transport
• Hazard Statement： H302,H315,H319,H332,H335
• Warning Statement： P261,P305+P351+P338
• Prompt：warning
• Storage Condition：Store at room temperature
• Risk Phrases： 20/21/22-36/37/38
• Signal Word：Warning
• TSCA：Yes
• FLUKA BRAND F CODES：3-10

Pyridine hydrochloride Customs Data

• HS CODE：29333100
• Customs Data：

  China Customs Code:

  2933399090

  Overview:

  2933399090. Other compounds with non fused pyridine rings in structure. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

  Declaration elements:

  Product Name, component content, use to, Please indicate the appearance of Urotropine, 6- caprolactam please indicate the appearance, Signing date

  Summary:

  2933399090. other compounds containing an unfused pyridine ring (whether or not hydrogenated) in the structure. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%